Cas no 1426408-56-1 ((3S)-6-oxopiperidine-3-carboxylic acid)

• Product Name: (3S)-6-oxopiperidine-3-carboxylic acid
• CAS No: 1426408-56-1
• MF: C₆H₉NO₃
• MW: 143.140561819077
• MDL: MFCD28008326
• CID: 4603730
• PubChem ID: 42546124
• Update Time: 2024-03-01

(3S)-6-oxopiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-6-oxopiperidine-3-carboxylic acid
• (3S)-6-Oxopiperidine-3-carboxylic acid
• (S)-6-Oxo-piperidine-3-carboxylic acid
• (3S)-6-oxopiperidine-3-carboxylic acid

• MDL： MFCD28008326
• Inchi： 1S/C6H9NO3/c8-5-2-1-4(3-7-5)6(9)10/h4H,1-3H2,(H,7,8)(H,9,10)/t4-/m0/s1
• InChI Key： LWZUSLUUMWDITR-BYPYZUCNSA-N
• SMILES： N1C(=O)CC[C@H](C(O)=O)C1

Computed Properties

• Exact Mass: 143.058243149g/mol
• Monoisotopic Mass: 143.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids